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Compound of Interest

Compound Name: N-(1-Oxopentadecyl)glycine-d2

Cat. No.: B12374327 Get Quote

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential applications of N-(1-Oxopentadecyl)glycine-d2, a deuterated N-acyl glycine.

The information is intended for researchers, scientists, and professionals in drug development

and metabolic research.

Core Chemical Properties
N-(1-Oxopentadecyl)glycine-d2 is the deuterated form of N-pentadecanoylglycine, an N-acyl

amino acid. The deuterium labeling makes it a valuable tool for various analytical and research

applications, particularly in mass spectrometry and NMR spectroscopy.
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Property Value Source

Molecular Formula C17H31D2NO3 [1]

Molecular Weight 301.46 g/mol [1]

Non-Deuterated Molecular

Formula
C17H33NO3 [2]

Non-Deuterated Molecular

Weight
299.4 g/mol [2]

IUPAC Name

2,2-dideuterio-2-

(pentadecanoylamino)acetic

acid

Inferred from related

compounds

Synonyms N-Pentadecanoylglycine-d2
Inferred from related

compounds

Synthesis and Characterization
The synthesis of N-(1-Oxopentadecyl)glycine-d2 typically involves a two-step process

analogous to the synthesis of similar deuterated N-acyl glycines.[3]

Experimental Protocol: Synthesis of N-(1-
Oxopentadecyl)glycine-d2
This protocol is adapted from methodologies for similar N-acyl glycines.[3]

Step 1: Deuteration of Glycine

Procedure: Glycine is deuterated via an acid-catalyzed exchange reaction. Glycine is

refluxed with deuterated hydrochloric acid (DCl) in heavy water (D2O).

Isotopic Purity: This method can yield Glycine-d2 with an isotopic purity of over 98%.[3]

Monitoring: The progress of the deuteration can be monitored by 1H NMR spectroscopy by

observing the disappearance of the signal from the α-protons.

Step 2: Acylation of Glycine-d2
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Procedure: The deuterated glycine is then acylated with pentadecanoyl chloride under

Schotten-Baumann conditions. Glycine-d2 is dissolved in a sodium hydroxide solution, and

pentadecanoyl chloride is added dropwise with vigorous stirring.

Reaction: Glycine-d2 + Cl-CO-(CH2)13-CH3 → N-(1-Oxopentadecyl)glycine-d2 + NaCl

Yield: This reaction typically achieves yields greater than 85%.[3]

Purification: The final product is purified by recrystallization or column chromatography to

achieve high chemical purity (>99%).[3]

Characterization
Mass Spectrometry: High-resolution mass spectrometry would confirm the molecular weight

of 301.46 g/mol and show a characteristic fragmentation pattern for the pentadecanoyl chain

and the deuterated glycine moiety.[3]

NMR Spectroscopy: 1H and 13C NMR would be used to confirm the structure. The 13C

NMR spectrum is expected to show a distinct signal for the amide carbonyl carbon around

170 ppm. The deuterium substitution at the α-carbon would lead to a characteristic splitting

pattern in the 13C NMR spectrum.[3]

Applications in Research
Deuterated N-acyl glycines like N-(1-Oxopentadecyl)glycine-d2 are valuable tools in

metabolic research and drug development.

Isotopic Tracer and Internal Standard
N-(1-Oxopentadecyl)glycine-d2 is an ideal internal standard for the quantification of

endogenous N-pentadecanoylglycine and other long-chain N-acyl glycines using mass

spectrometry-based methods.[4] Its stable isotope label ensures that it co-elutes with the

analyte of interest, compensating for variations in sample preparation, injection volume, and

ionization efficiency.[4]

Experimental Protocol: Quantification of N-Acyl
Glycines using LC-MS/MS
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The following is a representative LC-MS/MS methodology for the analysis of long-chain N-acyl

glycines in biological matrices, such as plasma or urine.[4]

1. Sample Preparation (Solid-Phase Extraction)

To 100 µL of the biological sample (e.g., plasma), add 10 µL of the internal standard working

solution (N-(1-Oxopentadecyl)glycine-d2 in methanol).

Add 500 µL of 0.1% formic acid in water and vortex.

Condition a mixed-mode solid-phase extraction (SPE) cartridge with 1 mL of methanol

followed by 1 mL of 0.1% formic acid in water.

Load the sample onto the SPE cartridge.

Wash the cartridge with 1 mL of 0.1% formic acid in water, followed by 1 mL of methanol.

Elute the N-acyl glycines with 1 mL of 5% ammonium hydroxide in methanol.

Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in the mobile

phase for LC-MS/MS analysis.

2. LC-MS/MS Analysis

Chromatographic Separation: Use a C18 reverse-phase column with a gradient elution of

water and acetonitrile, both containing 0.1% formic acid.

Mass Spectrometric Detection: Employ a triple quadrupole mass spectrometer in multiple

reaction monitoring (MRM) mode. Monitor the specific precursor-to-product ion transitions for

both the analyte and the deuterated internal standard.

Metabolic Studies
N-acyl glycines are endogenous metabolites involved in fatty acid β-oxidation and amino acid

conjugation.[3] Labeled compounds like N-(1-Oxopentadecyl)glycine-d2 can be used as

tracers to study the in vivo metabolism and disposition of fatty acids.
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Caption: Synthesis workflow for N-(1-Oxopentadecyl)glycine-d2.
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Caption: Analytical workflow for N-acyl glycine quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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